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Preamble: Beyond Conventional Insecticides
In the landscape of modern pest management, the reliance on synthetic neurotoxins has led to

a well-documented cascade of challenges, including insecticide resistance, off-target ecological

damage, and public health concerns. This has catalyzed a paradigm shift towards biorational

alternatives, compounds derived from natural sources that offer novel modes of action. Within

this promising frontier, the limonoids—a class of highly oxygenated tetranortriterpenoids from

the Meliaceae plant family—stand out. This guide focuses on a particularly potent member of

this family: Cedrelone.

Sourced from trees of the Cedrela genus, such as Spanish cedar (Cedrela odorata), cedrelone
has emerged as a multi-modal insecticidal agent whose sophisticated mechanisms of action

warrant in-depth investigation.[1][2] This document serves as a technical guide for researchers,

toxicologists, and drug development professionals. It moves beyond a mere summary of

findings to provide a foundational understanding of cedrelone's insecticidal activities, the

causal logic behind its experimental evaluation, and robust, self-validating protocols for its

study.

The Chemical and Biological Profile of Cedrelone
Cedrelone is a C26-limonoid characterized by a furan ring, a structural motif common to many

biologically active Meliaceae compounds.[3] Its natural role is that of an allelochemical,

defending the host plant against herbivory. This inherent biological function is the basis for its
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potential as a botanical insecticide. Its activity is not limited to a single mechanism but rather a

suite of effects that disrupt insect physiology and behavior.

The primary insecticidal activities of cedrelone can be broadly categorized as:

Antifeedant and Repellent Action: The initial line of defense, deterring insects from feeding.

[4]

Growth and Development Disruption: Interference with larval growth, molting, and

maturation.[1][5]

Post-Ingestive Toxicity: Systemic effects that occur after the compound has been consumed.

[1]

The following diagram illustrates the overarching workflow for investigating these properties,

from natural source to validated bioactivity.
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Caption: General workflow from extraction of cedrelone to bioactivity analysis.
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Deconstructing the Mechanisms of Action
Understanding how cedrelone works is critical for its development as a viable insecticide. Its

effects are not attributable to a single target site but rather a cascade of physiological

disruptions.

Antifeedant Activity: The First Encounter
An antifeedant is a substance that deters feeding through a direct effect on peripheral

chemoreceptors, without causing significant systemic toxicity.[4] While cedrelone does exhibit

these properties, early research compellingly demonstrates that its primary impact is more

profound. Nutritional analyses revealed that significant growth inhibition occurs even when the

compound is injected, bypassing the gustatory system entirely.[1] This indicates that the

observed reduction in consumption is largely a consequence of post-ingestive toxic effects

rather than a simple peripherally-mediated deterrence.[1]

Growth and Developmental Disruption
Cedrelone is a potent inhibitor of larval growth.[6] Studies on various noctuid larvae, including

the highly destructive fall armyworm (Spodoptera frugiperda), show a dose-dependent

reduction in larval weight, delayed development, and significantly reduced pupal weights.[1][5]

[7]

Causality Insight: Unlike classic insect growth regulators (IGRs) that directly interfere with the

endocrine system by mimicking juvenile hormone or disrupting ecdysone synthesis,

cedrelone's mechanism appears distinct.[8][9] Surviving larvae, though delayed, often pupate

successfully, suggesting that the primary endocrine pathways for molting may not be the direct

target.[1] Instead, the growth inhibition is likely a downstream consequence of systemic toxicity

and metabolic disruption.

Post-Ingestive Toxicity: The Core Mechanism
The most significant insecticidal effects of cedrelone manifest after ingestion. The compound

acts as a systemic toxin, leading to a range of sublethal and lethal outcomes. The precise

molecular targets are still under investigation, but the observed effects suggest interference

with fundamental cellular processes.
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Potential pathways for post-ingestive toxicity include:

Metabolic Disruption: Interference with digestive enzymes or nutrient absorption in the insect

midgut.

Inhibition of Detoxification Pathways: Insects possess a suite of detoxification enzymes (e.g.,

Cytochrome P450s, Glutathione S-transferases, Carboxylesterases) to metabolize

xenobiotics.[10][11] Potent botanical compounds can overwhelm or inhibit these systems,

leading to an accumulation of toxic metabolites.[12][13]

Neurotoxicity: While not its primary characterized mode of action, many insecticides exert

their effects on the nervous system.[14][15] Low doses of other insecticides have been

shown to induce neurodegeneration by causing an influx of calcium ions, mitochondrial

damage, and the production of reactive oxygen species (ROS).[16] This remains a plausible,

yet underexplored, aspect of cedrelone's activity.

The following diagram illustrates the multi-modal nature of cedrelone's insecticidal action.
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Caption: The multi-modal insecticidal action of Cedrelone.
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A rigorous and standardized evaluation of cedrelone's properties is paramount. The choice of

bioassay depends on the specific question being asked: are you measuring deterrence, chronic

toxicity, or acute toxicity?[17][18]

Protocol: No-Choice Antifeedant Bioassay
This protocol is designed to quantify feeding deterrence. A "no-choice" setup is critical to

ensure the insect must attempt to feed on the treated substrate, providing a clear measure of

deterrence.

Step-by-Step Methodology:

Preparation of Test Substrate:

Prepare stock solutions of cedrelone in a suitable solvent (e.g., acetone) at various

concentrations (e.g., 1, 10, 50, 100 ppm).

Cut uniform leaf discs (e.g., 2 cm diameter) from a suitable host plant (e.g., maize for S.

frugiperda).

Apply a precise volume (e.g., 20 µL) of each cedrelone solution, or solvent alone for the

control, to the surface of a leaf disc and allow the solvent to evaporate completely.[19]

Experimental Setup:

Place one treated leaf disc into a Petri dish lined with moistened filter paper to maintain

turgor.

Introduce a single, pre-weighed, and starved (for 4-6 hours) larva (e.g., 3rd instar S.

frugiperda) into each Petri dish.

Prepare a minimum of 10 replicates per concentration and for the control.

Incubation and Data Collection:

Maintain the bioassays in a controlled environment (e.g., 25°C, 16:8 L:D photoperiod).

After 24 hours, remove the larva and the remaining leaf disc.
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Measure the area of the leaf disc consumed using a leaf area meter or image analysis

software.

Data Analysis:

Calculate the Feeding Deterrence Index (FDI) using the formula:

FDI (%) = [(C - T) / (C + T)] * 100

Where C is the area consumed in the control and T is the area consumed in the

treatment.[20]

Protocol: Chronic Dietary Exposure Bioassay (Growth
Inhibition)
This method assesses the post-ingestive and chronic effects of cedrelone on insect

development.

Step-by-Step Methodology:

Diet Preparation:

Prepare a standard artificial diet for the test insect.

While the diet is cooling but still liquid (approx. 50-60°C), add the required volume of

cedrelone stock solution (dissolved in a minimal amount of solvent) to achieve the desired

final concentrations (e.g., 1, 5, 10, 25, 50 ppm). An equivalent amount of solvent is added

to the control diet.

Mix thoroughly to ensure homogenous distribution and dispense a set amount (e.g., 5 mL)

into individual rearing vials.

Experimental Setup:

Place one neonate (first-instar) larva into each vial. This is critical for measuring the full

impact on development.[5][7]

Use at least 20-30 replicates per concentration.
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Incubation and Data Collection:

Incubate under controlled conditions.

Record larval mortality at 24-hour intervals.

After a set period (e.g., 7 or 10 days), record the weight of surviving larvae.

Continue monitoring through to pupation and adult emergence, recording key

developmental milestones.

Data Analysis:

Calculate the Lethal Concentration (LC50) at a specific time point (e.g., 7 days) using

Probit analysis.[21]

Calculate the Growth Reduction (GR50), the concentration required to inhibit growth by

50% compared to the control.

Protocol: Acute Toxicity Bioassay (Topical Application)
This protocol determines the direct contact toxicity of cedrelone, providing a Lethal Dose

(LD50) value.

Step-by-Step Methodology:

Dose Preparation:

Prepare serial dilutions of cedrelone in a volatile solvent like acetone.

Application:

Using a micro-applicator, apply a precise droplet (e.g., 1 µL) of the test solution to the

dorsal thorax of a specific larval instar (e.g., 3rd instar).[22] Control insects receive solvent

only.

Use 20-30 insects per dose level.

Observation:
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Place treated larvae individually in Petri dishes with access to an untreated food source.

Assess mortality at 24, 48, and 72 hours post-application. Mortality is defined as the

inability of the larva to move when prodded with a fine brush.

Data Analysis:

Calculate the LD50 (the dose in µg per insect or µg per gram of body weight that causes

50% mortality) using Probit analysis.[21]

Quantitative Efficacy of Cedrelone and Related
Limonoids
The ultimate measure of an insecticide's potential lies in its quantitative efficacy. Data from

studies on the fall armyworm, Spodoptera frugiperda, provide a compelling case for the

potency of Meliaceae limonoids.

Compound Bioassay Type Target Species
Efficacy Metric
(at 7 days)

Source

Gedunin Dietary
S. frugiperda

(neonate)
LC50: 39.0 ppm [5][7]

Photogedunin

Mix
Dietary

S. frugiperda

(neonate)
LC50: 10.0 ppm [5][7]

Photogedunin

Acetates
Dietary

S. frugiperda

(neonate)
LC50: 8.0 ppm [5][7]

Toosendanin

(Control)
Dietary

S. frugiperda

(neonate)

LC50: ~10 ppm

(comparable)
[5][7]

Cedrelone Dietary
Peridroma

saucia

Significant

growth inhibition
[1]

Cedrelone Topical / Injection
Peridroma

saucia

Significant

mortality &

growth inhibition

[1]
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This table summarizes data from multiple sources to illustrate the comparative potency of

cedrelone and related compounds. The activities of gedunin and photogedunins against S.

frugiperda suggest a similar range of high activity for cedrelone.

Conclusion and Future Directions
Cedrelone is a potent, multi-modal insecticidal compound with significant potential for

development in integrated pest management (IPM) programs. Its primary mechanism is

centered on post-ingestive toxicity and growth disruption, rather than simple antifeedancy.[1]

This complexity presents both a challenge and an opportunity; while the precise molecular

targets require further elucidation, its unique mode of action could be highly effective against

pests that have developed resistance to conventional neurotoxic insecticides.

Future research should be prioritized in the following areas:

Molecular Target Identification: Utilizing proteomic and transcriptomic approaches to identify

the specific enzymes, receptors, or cellular pathways disrupted by cedrelone in the insect

midgut and other tissues.

Neurotoxicity Studies: Conducting detailed electrophysiological and molecular assays to

confirm or rule out a direct neurotoxic mode of action.

Synergism and Formulation: Investigating the synergistic potential of cedrelone with other

botanical compounds or conventional insecticides to enhance efficacy and combat

resistance.

Non-Target Organism Safety: Rigorously evaluating the toxicological profile of cedrelone
against beneficial insects, such as pollinators and natural predators, to ensure its ecological

safety.

By continuing to unravel the intricate insecticidal properties of cedrelone, the scientific

community can pave the way for a new generation of effective and sustainable pest

management solutions.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 16 Tech Support

https://www.benchchem.com/product/b224078?utm_src=pdf-body
https://www.benchchem.com/product/b224078?utm_src=pdf-body
https://www.benchchem.com/product/b224078?utm_src=pdf-body
https://www.cabidigitallibrary.org/doi/full/10.5555/19931181130
https://www.benchchem.com/product/b224078?utm_src=pdf-body
https://www.benchchem.com/product/b224078?utm_src=pdf-body
https://www.benchchem.com/product/b224078?utm_src=pdf-body
https://www.benchchem.com/product/b224078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Koul, O., & Isman, M. B. (1992). Toxicity of the limonoid allelochemical cedrelone to noctuid

larvae. Entomologia Experimentalis et Applicata, 64(3), 281-287. [Link]

Isman, M. B. (1993). Insect antifeedant and growth regulating activity of phytochemicals and

extracts from the plant family Meliaceae. UBC Library Open Collections. [Link]

Cepeda-Cornejo, V., et al. (2000). Growth inhibitory effects on fall armyworm Spodoptera

frugiperda of some limonoids isolated from Cedrela spp. (Meliaceae). Journal of Agricultural

and Food Chemistry, 48(5), 1903-1908. [Link]

Benelli, G., Pavela, R., et al. (2020). Botanical Antifeedants: An Alternative Approach to Pest

Control. Molecules, 25(24), 5945. [Link]

Céspedes, C. L., et al. (2000). Growth Inhibitory Effects on Fall Armyworm Spodoptera

frugiperda of Some Limonoids Isolated from Cedrela spp. (Meliaceae). ResearchGate. [Link]

Tulasi, B., et al. (2024). Bioassays Methods for Evaluating Insecticide Toxicity: Principles,

Methods, and Considerations. AgriSustain-An International Journal, 3(1), 14-19. [Link]

Platt, T., et al. (2015). Bioassays for Monitoring Insecticide Resistance. Journal of Visualized

Experiments, (96), 52231. [Link]

Bacci, L., et al. (2016). BIOASSAY METHOD FOR TOXICITY STUDIES OF INSECTICIDE

FORMULATIONS TO Tuta absoluta (MEYRICK, 1917). Revista Caatinga, 29(2), 431-437.

[Link]

Paravasivam, M., & Selvi, C. (2017). Laboratory bioassay methods to assess the insecticide

toxicity against insect pests-A review. Journal of Entomology and Zoology Studies, 5(3),

1441-1445. [Link]

Leite, A. C., et al. (2005). Limonoids from Cipadessa fruticosa and Cedrela fissilis and their

insecticidal activity. Journal of the Brazilian Chemical Society, 16, 1391-1395. [Link]

Lin, M., et al. (2021). Insecticidal Triterpenes in Meliaceae III: Plant Species, Molecules, and

Activities in Munronia–Xylocarpus. Insects, 12(8), 714. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.benchchem.com/product/b224078?utm_src=pdf-body
https://www.cabidigitallibrary.org/doi/10.1111/j.1570-7458.1992.tb01618.x
https://open.library.ubc.ca/cIRcle/collections/ubctheses/831/items/1.0099499
https://pubmed.ncbi.nlm.nih.gov/10820093/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7766028/
https://www.researchgate.net/publication/12403758_Growth_Inhibitory_Effects_on_Fall_Armyworm_Spodoptera_frugiperda_of_Some_Limonoids_Isolated_from_Cedrela_spp_Meliaceae
https://agrisustain.org/wp-content/uploads/2024/01/3-1-2.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4354674/
https://www.scielo.br/j/rcaat/a/8GgqYJbKj3q4Q5pYm7y6y8b/?lang=en
https://www.entomologyjournals.com/archives/2017/vol5issue3/PartU/5-3-112-895.pdf
https://www.scielo.br/j/jbchs/a/mPzXk9wXf3jQyDqY4xGZ58j/
https://ouci.dntb.gov.ua/en/works/CN-2b5e2079-566d-498c-b9b2-3d8916e7884d/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. (n.d.). Cedrelone. PubChem Compound

Database. [Link]

da Silva, G. N., et al. (2021). Flavonoids isolated from the genus Cedrela (1960-2020).

ResearchGate. [Link]

Tulasi, B., et al. (2024). Bioassays Methods for Evaluating Insecticide Toxicity: Principles,

Methods, and Considerations. Zenodo. [Link]

Dabiré, A., et al. (2021). Baseline toxicity data of different insecticides against the fall

armyworm Spodoptera frugiperda (Smith) (Lepidoptera: Noctuidae). Insects, 12(12), 1083.

[Link]

Kumar, R., et al. (2011). Chemical Composition and Larvicidal Activities of the Himalayan

Cedar, Cedrus deodara Essential Oil and Its Fractions Against the Diamondback Moth,

Plutella xylostella. Journal of Insect Science, 11, 169. [Link]

Grodner, J., et al. (2020). Repellent and Antifeedant Activities of Citral-Derived Lactones

against the Peach Potato Aphid. Molecules, 25(21), 5039. [Link]

Santibañez-Nieto, D., et al. (2022). Insecticidal Activity of Four Essential Oils Extracted from

Chilean Patagonian Plants as Potential Organic Pesticides. Insects, 13(8), 701. [Link]

Sharma, A., et al. (2024). From Digestion to Detoxification: Exploring Plant Metabolite

Impacts on Insect Enzyme Systems for Enhanced Pest Control. International Journal of

Molecular Sciences, 25(4), 2187. [Link]

Valcárcel, F., et al. (2021). Antifeedant activity of the main components (% abundance >10)

of the active essential oils on Spodoptera littoralis larvae, Myzus persicae, and

Rhopaslosiphum padi apterous adults in choice tests. ResearchGate. [Link]

Ishaaya, I. (1990). Insect detoxifying enzymes: their importance in pesticide synergism and

resistance. ACS Symposium Series. [Link]

Céspedes, C. L., et al. (2001). Plant-growth inhibitory activity of cedrelanolide from Cedrela

salvadorensis. Journal of Chemical Ecology, 27(1), 137-149. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.benchchem.com/product/b224078?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cedrelone
https://www.researchgate.net/publication/354897268_Flavonoids_isolated_from_the_genus_Cedrela_1960-2020_A_review
https://zenodo.org/records/10882199
https://orbi.uliege.be/handle/2268/266898
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3398425/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7663673/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9409516/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10888806/
https://www.researchgate.net/figure/Antifeedant-activity-of-the-main-components-abundance-10-of-the-active-essential_fig2_352723652
https://pubs.acs.org/doi/abs/10.1021/bk-1990-0439.ch001
https://pubmed.ncbi.nlm.nih.gov/11444301/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Jett, D. A. (2018). Neurotoxicity of Pesticides. Seminars in Neurology, 38(2), 218-228. [Link]

Wang, Y., et al. (2023). Insecticide Susceptibility and Detoxification Enzyme Activity of

Frankliniella occidentalis under Three Habitat Conditions. Insects, 14(7), 633. [Link]

Baylor College of Medicine. (2020). Low doses of insecticide trigger neurodegeneration in

insects. Texas Children's Hospital News. [Link]

Komala, G. (2021). Role of Semiochemicals in Integrated Pest Management. ResearchGate.

[Link]

Scharf, M. E. (n.d.). Insecticidal Mode of Action. Purdue University Extension. [Link]

López, M. D., et al. (2024). Synergistic Insecticidal Activity of Plant Volatile Compounds:

Impact on Neurotransmission and Detoxification Enzymes in Sitophilus zeamais.

International Journal of Molecular Sciences, 25(5), 2901. [Link]

El-Sheikh, E. A. (2021). Role of Detoxification Enzymes of Chlorantraniliprole Resistance in

Field Strain of Cotton Leafworm, Spodoptera littoralis (Lepidoptera: Noctuidae). Progress in

Chemical and Biochemical Research, 4(2), 162-171. [Link]

Adkison, C., & Reding, M. (2022). Effects of Insect Growth Regulators on Ambrosia Beetles

(Coleoptera: Curculionidae). Journal of Environmental Horticulture, 40(2), 58-62. [Link]

Ali, N., et al. (2023). Toxicity and Feeding Deterrence Properties of Selected Insecticides

against Fall Armyworm (Spodoptera frugiperda J.E. Smith). ResearchersLinks. [Link]

Sharma, H. C., & Kumar, S. (2017). Role of kairomone in biological control of crop pests-A

review. Indian Journal of Agricultural Sciences, 87(7). [Link]

Di-Mauro, G., et al. (2024). Neurotoxic Effects of Pesticides: Implications for

Neurodegenerative and Neurobehavioral Disorders. Toxics, 12(5), 332. [Link]

Slotkin, T. A. (2015). Developmental neurotoxicity of succeeding generations of insecticides.

Toxicology Letters, 237(1), 1-5. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6894812/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10381023/
https://www.texaschildrens.org/news/low-doses-insecticide-trigger-neurodegeneration-insects
https://www.researchgate.net/publication/353381651_Role_of_Semiochemicals_in_Integrated_Pest_Management
https://extension.entm.purdue.edu/publichealth/insects/resistance.html
https://www.mdpi.com/1422-0067/25/5/2901
https://www.pcbiochemres.com/article_127928.html
https://meridian.allenpress.com/jeh/article/40/2/58/479901/Effects-of-Insect-Growth-Regulators-on-Ambrosia
https://researcherslinks.com/current-issues/Toxicity-and-Feeding-Deterrence-Properties-of-Selected-Insecticides-against-Fall-Armyworm-Spodoptera-frugiperda-J-E-Smith/33/1/3218
https://www.ars.usda.gov/research/publications/publication/?seqNo115=343729
https://www.mdpi.com/2305-6304/12/5/332
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4492892/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Entomology class. (2020, August 15). Insecticides Mode of action (MoA) (Part-2) |

Entomology class| English [Video]. YouTube. [Link]

Adebayo, O., et al. (2023). The Buzz on Insecticides: A Review of Uses, Molecular

Structures, Targets, Adverse Effects, and Alternatives. International Journal of Molecular

Sciences, 24(8), 7549. [Link]

Gao, Y., et al. (2024). Patterns of Detoxification Enzyme Activities During the Selection of

Phortica okadai Resistant to β-Cypermethrin Under Laboratory Conditions. Insects, 15(1),

26. [Link]

Soltani, N., et al. (2017). Impact of an insect growth regulator on the development and the

reproduction potency of mosquito. Journal of Entomology and Zoology Studies, 5(3), 261-

266. [Link]

Duke, C. G., et al. (2020). Muscarinic acetylcholine receptor activation synergizes the

knockdown and toxicity of GABA-gated chloride channel insecticides. Pest Management

Science, 76(11), 3741-3749. [Link]

Entomology class. (2020, August 13). Nervous system of insects| Insecticides Mode of action

(Part-1) |Entomology class [Video]. YouTube. [Link]

Riddiford, L. M., et al. (2013). Ecdysone Control of Developmental Transitions: Lessons from

Drosophila Research. Annual Review of Entomology, 58, 185-207. [Link]

Dhadialla, T.S., et al. (2005). Insect Growth- and Development-Disrupting Insecticides.

Comprehensive Molecular Insect Science. [Link]

Yang, E. J., et al. (2018). Anti-inflammatory effects of ethanol extract from the leaves and

shoots of Cedrela odorata L. in cytokine-stimulated keratinocytes. Molecular Medicine

Reports, 18(2), 1475-1482. [Link]

Species Survival Network. (2007). Cedrela spp.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 16 Tech Support

https://www.youtube.com/watch?v=gKTSiimii_8
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10139190/
https://www.mdpi.com/2075-4450/15/1/26
https://www.entomologyjournals.com/archives/2017/vol5issue3/PartE/5-2-127-142.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7583424/
https://www.youtube.com/watch?v=c6uKKWm0XV8
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3773602/
https://ouci.dntb.gov.ua/en/works/CN-403423b4-1a92-4f3b-b2f7-e431835667e4/
https://pubmed.ncbi.nlm.nih.gov/29906112/
https://www.ssn.org/meetings/cop/cop14/factsheets/Cedrela_spp_CoP14_Prop_33.pdf
https://www.benchchem.com/product/b224078?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. cabidigitallibrary.org [cabidigitallibrary.org]

2. ssn.org [ssn.org]

3. Cedrelone | C26H30O5 | CID 21596358 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Botanical Antifeedants: An Alternative Approach to Pest Control - PMC
[pmc.ncbi.nlm.nih.gov]

5. Growth inhibitory effects on fall armyworm Spodoptera frugiperda of some limonoids
isolated from Cedrela spp. (Meliaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Insect antifeedant and growth regulating activity of phytochemicals and extracts from the
plant family Meliaceae - UBC Library Open Collections [open.library.ubc.ca]

7. researchgate.net [researchgate.net]

8. entomoljournal.com [entomoljournal.com]

9. Ecdysone Control of Developmental Transitions: Lessons from Drosophila Research -
PMC [pmc.ncbi.nlm.nih.gov]

10. From Digestion to Detoxification: Exploring Plant Metabolite Impacts on Insect Enzyme
Systems for Enhanced Pest Control - PMC [pmc.ncbi.nlm.nih.gov]

11. Insecticide Susceptibility and Detoxification Enzyme Activity of Frankliniella occidentalis
under Three Habitat Conditions - PMC [pmc.ncbi.nlm.nih.gov]

12. Insect detoxifying enzymes: their importance in pesticide synergism and resistance -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. pcbiochemres.com [pcbiochemres.com]

14. Neurotoxic Effects of Pesticides: Implications for Neurodegenerative and
Neurobehavioral Disorders [mdpi.com]

15. Developmental neurotoxicity of succeeding generations of insecticides - PMC
[pmc.ncbi.nlm.nih.gov]

16. Low doses of insecticide trigger neurodegeneration in insects | Texas Children's
[texaschildrens.org]

17. journals.rdagriculture.in [journals.rdagriculture.in]

18. zenodo.org [zenodo.org]

19. scielo.br [scielo.br]

20. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 15 / 16 Tech Support

https://www.cabidigitallibrary.org/doi/full/10.5555/19931181130
https://ssn.org/app/uploads/2019/03/Cedrela_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cedrelone
https://pmc.ncbi.nlm.nih.gov/articles/PMC11855740/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11855740/
https://pubmed.ncbi.nlm.nih.gov/10820113/
https://pubmed.ncbi.nlm.nih.gov/10820113/
https://open.library.ubc.ca/soa/cIRcle/collections/ubctheses/831/items/1.0098199
https://open.library.ubc.ca/soa/cIRcle/collections/ubctheses/831/items/1.0098199
https://www.researchgate.net/publication/12498102_Growth_Inhibitory_Effects_on_Fall_Armyworm_Spodoptera_frugiperda_of_Some_Limonoids_Isolated_from_Cedrela_spp_Meliaceae
https://www.entomoljournal.com/archives/2017/vol5issue3/PartW/5-3-201-631.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4060523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4060523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12027622/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12027622/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10380546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10380546/
https://pubmed.ncbi.nlm.nih.gov/8431600/
https://pubmed.ncbi.nlm.nih.gov/8431600/
https://www.pcbiochemres.com/article_163465_c0019a38bbae02f9f4045784a49872b3.pdf
https://www.mdpi.com/2039-4713/15/3/83
https://www.mdpi.com/2039-4713/15/3/83
https://pmc.ncbi.nlm.nih.gov/articles/PMC5285268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5285268/
https://www.texaschildrens.org/content/media/low-doses-insecticide-trigger-neurodegeneration-insects
https://www.texaschildrens.org/content/media/low-doses-insecticide-trigger-neurodegeneration-insects
https://journals.rdagriculture.in/wp-content/uploads/2025/03/03-Bioassays-Methods-for-Evaluating-Insecticide-Toxicity-Principles-Methods-and-Considerations-.pdf
https://zenodo.org/records/15094846
https://www.scielo.br/j/cagro/a/QVbVF9ySwFJRQVdY3qJ7tjM/?format=pdf&lang=en
https://www.researchgate.net/figure/Antifeedant-activity-of-the-main-components-abundance-10-of-the-active-essential_tbl4_351687794
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. Bioassays for Monitoring Insecticide Resistance - PMC [pmc.ncbi.nlm.nih.gov]

22. entomoljournal.com [entomoljournal.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Insecticidal
Properties of Cedrelone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b224078#investigating-the-insecticidal-properties-of-
cedrelone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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